Cas no 1806812-67-8 (6-Amino-4-(difluoromethyl)-3-fluoropyridine-2-acetic acid)

• Product Name: 6-Amino-4-(difluoromethyl)-3-fluoropyridine-2-acetic acid
• CAS No: 1806812-67-8
• MF: C₈H₇F₃N₂O₂
• MW: 220.148592233658
• CID: 4853910
• Update Time: 2025-11-07

6-Amino-4-(difluoromethyl)-3-fluoropyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Amino-4-(difluoromethyl)-3-fluoropyridine-2-acetic acid

• Inchi： 1S/C8H7F3N2O2/c9-7-3(8(10)11)1-5(12)13-4(7)2-6(14)15/h1,8H,2H2,(H2,12,13)(H,14,15)
• InChI Key： XAQIWZBAOMUGPM-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)C=C(N)N=C1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 0.7
• Topological Polar Surface Area: 76.2

Additional information on 6-Amino-4-(difluoromethyl)-3-fluoropyridine-2-acetic acid

Introduction to 6-Amino-4-(difluoromethyl)-3-fluoropyridine-2-acetic acid (CAS No. 1806812-67-8)

6-Amino-4-(difluoromethyl)-3-fluoropyridine-2-acetic acid (CAS No. 1806812-67-8) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a difluoromethyl group and a fluorinated pyridine ring, offers a wide range of applications in drug discovery and development.

The chemical structure of 6-Amino-4-(difluoromethyl)-3-fluoropyridine-2-acetic acid is particularly noteworthy for its potential to modulate various biological targets. The presence of the difluoromethyl group and the fluorinated pyridine ring imparts unique electronic and steric properties, which can enhance the compound's pharmacological activity and selectivity. These features make it an attractive candidate for the development of new therapeutic agents.

Recent studies have highlighted the potential of 6-Amino-4-(difluoromethyl)-3-fluoropyridine-2-acetic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its efficacy as a potent inhibitor of specific enzymes involved in cancer pathways. The compound has shown promising results in preclinical studies, where it effectively inhibited the growth of tumor cells while exhibiting minimal toxicity to normal cells.

In addition to its anti-cancer properties, 6-Amino-4-(difluoromethyl)-3-fluoropyridine-2-acetic acid has also been explored for its potential in treating neurological disorders. Studies have indicated that this compound can modulate key neurotransmitter systems, making it a valuable tool for investigating the underlying mechanisms of conditions such as Alzheimer's disease and Parkinson's disease. The ability to fine-tune the activity of these systems could lead to the development of new treatments with improved efficacy and reduced side effects.

The synthesis of 6-Amino-4-(difluoromethyl)-3-fluoropyridine-2-acetic acid has been optimized through various methodologies, ensuring high yields and purity. Advanced synthetic techniques, such as transition-metal-catalyzed reactions and microwave-assisted synthesis, have been employed to streamline the production process. These methods not only enhance the efficiency of synthesis but also reduce environmental impact, aligning with the principles of green chemistry.

The physicochemical properties of 6-Amino-4-(difluoromethyl)-3-fluoropyridine-2-acetic acid, including its solubility, stability, and bioavailability, have been extensively characterized. These properties are crucial for its successful application in drug development. For example, its favorable solubility profile allows for efficient absorption and distribution within the body, while its stability ensures that it remains active under physiological conditions.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-Amino-4-(difluoromethyl)-3-fluoropyridine-2-acetic acid. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients, with no significant adverse effects observed. These findings are encouraging and pave the way for further clinical evaluation in larger patient populations.

The potential applications of 6-Amino-4-(difluoromethyl)-3-fluoropyridine-2-acetic acid extend beyond traditional pharmaceuticals. Its unique chemical structure makes it a valuable building block for the synthesis of more complex molecules with diverse biological activities. Researchers are actively exploring its use in combinatorial chemistry and high-throughput screening platforms to identify novel compounds with therapeutic potential.

In conclusion, 6-Amino-4-(difluoromethyl)-3-fluoropyridine-2-acetic acid (CAS No. 1806812-67-8) represents a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable physicochemical properties and promising preclinical results, make it an exciting candidate for further development. Ongoing research and clinical trials will continue to uncover new insights into its potential therapeutic uses, contributing to advancements in drug discovery and healthcare innovation.